BENGHE Safety Operating Guide

Check Availability & Pricing

Navigating the Safe Disposal of (S)-
Navlimetostat: A Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-Navlimetostat

Cat. No.: B10830322

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like (S)-Navlimetostat are paramount to ensuring
laboratory safety and environmental protection. While specific disposal protocols for (S)-
Navlimetostat are not readily available, this guide provides a comprehensive framework based
on general best practices for chemical and pharmaceutical waste management, supplemented
by available safety data for similar compounds.

Hazard Profile and Safety Considerations

(S)-Navlimetostat is a potent inhibitor of the PRMT5/MTA complex.[1][2][3] Although a specific
Safety Data Sheet (SDS) for (S)-Navlimetostat is not publicly accessible, an SDS for a related
compound indicates potential hazards that should be considered as a precautionary measure.
These include being harmful if swallowed, causing serious eye damage, and being harmful to
aquatic life. Therefore, appropriate personal protective equipment (PPE), including safety
glasses or goggles and gloves, should be worn at all times when handling this compound.

Hazard Classification Precautionary Statement
Acute Toxicity, Oral (Category 4) Harmful if swallowed.
Serious Eye Damage (Category 1) Causes serious eye damage.
Acute Aquatic Hazard (Category 3) Harmful to aquatic life.
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Step-by-Step Disposal Protocol

The following procedure is a general guideline. Always consult your institution's Environmental
Health and Safety (EHS) department and adhere to local, state, and federal regulations for
chemical waste disposal.

e Segregation of Waste:

o Do not mix (S)-Navlimetostat waste with biohazardous or radioactive waste unless
explicitly permitted by your institution's protocols.[4]

o Keep (S)-Navlimetostat waste separate from other chemical waste streams to avoid
unintended reactions.

e Decontamination of Labware:

o All glassware, containers, and equipment that have come into contact with (S)-
Navlimetostat should be decontaminated.

o Rinse contaminated items with an appropriate solvent (e.g., ethanol or isopropanol),
collecting the rinse as chemical waste.

o After the initial solvent rinse, wash with soap and water.
o Disposal of Unused or Expired Compound:

o Preferred Method: Licensed Waste Disposal Vendor. The most responsible method for
disposing of unused or expired (S)-Navlimetostat is to transfer it to a licensed hazardous
waste disposal company. This ensures the compound is handled and destroyed in an
environmentally sound manner.

o Alternative Method (if permitted by your institution): If a licensed vendor is not accessible,
and for very small quantities, the following procedure may be considered, but only after
consulting with your EHS department:

= Mix the (S)-Navlimetostat with an inert, non-combustible absorbent material such as
vermiculite, sand, or cat litter.[5][6] This should be done in a designated fume hood.
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» Place the mixture in a sealed, properly labeled container. The label should clearly state "

(S)-Navlimetostat waste" and include the appropriate hazard symbols.

» Dispose of the sealed container in the designated chemical waste stream as directed by

your institution.

o Disposal of Contaminated Materials:

o PPE (gloves, lab coats) and other solid materials (e.g., absorbent pads, weigh boats)
contaminated with (S)-Navlimetostat should be collected in a dedicated, sealed plastic

bag or container.

o Label the container as "(S)-Navlimetostat contaminated debris" and dispose of it through

your institution's chemical waste program.

Under no circumstances should (S)-Navlimetostat or its containers be disposed of in the
regular trash or flushed down the drain.[6] The potential harm to aquatic life necessitates
stringent adherence to proper disposal protocols.

Experimental Workflow for Disposal

The logical flow for the proper disposal of (S)-Navlimetostat is outlined in the diagram below.
This workflow emphasizes decision-making based on institutional guidelines and the nature of

the waste.
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Disposal Workflow for (S)-Naviimetostat

Start: (S)-Naviimetostat Waste Generated

.

Consult Institutional EHS Guidelines & Local
Identify Waste Type
Pure Compound Labware Solids

Unused/Expired (S)-Naviimetostat Contaminated Labware (Glassware, etc.) Contaminated Solids (PPE, absorbent pads)

1
i
1ifvendor not available & EHS approves

Alternative (if permitted):
1. Mix with inert absorbent material.
2. Place in a sealed, labeled container.

Decontaminate:
1. Rinse with appropriate solvent (collect rinse as waste).
2. Wash with soap and water.

Preferred: Transfer to a Licensed Hazardous Waste Vendor

Package in a sealed, labeled container for chemical waste.

Dispose through Institutional Chemical Waste Program

Click to download full resolution via product page
Caption: Disposal decision workflow for (S)-Navlimetostat.

By adhering to these guidelines and prioritizing consultation with institutional safety experts,
researchers can ensure the safe and environmentally responsible disposal of (S)-
Navlimetostat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

e 4. usbioclean.com [usbioclean.com]

5. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]
6. oncolink.org [oncolink.org]

« To cite this document: BenchChem. [Navigating the Safe Disposal of (S)-Navlimetostat: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830322#s-navlimetostat-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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